Cas no 497152-02-0 (Carbamic acid, [(3-methylphenyl)methyl]-, octyl ester)

• Product name: Carbamic acid, [(3-methylphenyl)methyl]-, octyl ester
• CAS No: 497152-02-0
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 1540226

Carbamic acid, [(3-methylphenyl)methyl]-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(3-methylphenyl)methyl]-, octyl ester
• Carbamic acid, [(3-methylphenyl)methyl]-, octyl ester (9CI)

• Inchi： 1S/C17H27NO2/c1-3-4-5-6-7-8-12-20-17(19)18-14-16-11-9-10-15(2)13-16/h9-11,13H,3-8,12,14H2,1-2H3,(H,18,19)
• InChI Key： XPPMPKDOZBIQBN-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCC)(=O)NCC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 277.20431

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 406.1±24.0 °C(Predicted)
• PSA: 38.33
• pka: 12.39±0.46(Predicted)